
Technical Guide: Safety and Handling of 2-
Isobutyrylcyclohexanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Isobutyrylcyclohexanone

Cat. No.: B1365007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2-Isobutyrylcyclohexanone (CAS No. 39207-65-3). The information herein is compiled from

safety data sheets and chemical databases to ensure safe laboratory practices.

Chemical Identification and Physical Properties
2-Isobutyrylcyclohexanone is a ketone with the molecular formula C10H16O2.[1][2] It is

primarily used in laboratory settings for chemical synthesis.[3]

Table 1: Physical and Chemical Properties of 2-Isobutyrylcyclohexanone
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Property Value Source

Molecular Formula C10H16O2 [1][2]

Molecular Weight 168.23 g/mol [1][2][4]

CAS Number 39207-65-3 [1][2][3][5]

Appearance Liquid [1][2]

Density 1.0076 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.5006 [1][2]

Flash Point
104.4 °C (219.9 °F) - closed

cup
[1][6]

Synonyms

2-(2-Methyl-1-

oxopropyl)cyclohexanone, 2-

isobutyrylcyclohexan-1-one

[1][4][5]

Hazard Identification and Classification
2-Isobutyrylcyclohexanone is classified as hazardous under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The primary hazards are acute oral

toxicity and serious eye irritation.[3][5][7][8][9][10]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Signal Word: Warning[1][10]

Hazard Pictogram:

GHS07 (Exclamation Mark)[1][6]
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Toxicological Summary
While specific LD50 values for 2-Isobutyrylcyclohexanone are not readily available in the

searched literature, its classification as Acute Toxicity, Oral (Category 4) indicates an LD50

range of 300 to 2000 mg/kg for oral exposure in rats. It is designated as causing serious eye

irritation.[3][9][10] The chemical, physical, and toxicological properties have not been

thoroughly investigated.[10]

Handling and Storage Precautions
Proper handling and storage procedures are crucial to minimize risk.

4.1. Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.

4.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][3]

Skin Protection: Wear protective gloves (e.g., nitrile rubber).[6] Change contaminated

clothing promptly.[10]

Respiratory Protection: If vapors or aerosols are generated, use a respirator with an

appropriate filter (e.g., type ABEK).[10]

4.3. General Hygiene:

Wash hands thoroughly after handling.[3][10]

Do not eat, drink, or smoke in the laboratory.[3]

Keep away from food and drink.

4.4. Storage:

Store in a tightly closed container.[3][10]
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Keep in a cool, well-ventilated place.

Classified as a combustible liquid (Storage Class Code 10).[1][6]

First Aid Measures
Table 3: First Aid Procedures

Exposure Route First Aid Measures

Ingestion

If swallowed, call a POISON CENTER or doctor

if you feel unwell. Rinse mouth.[3][5]

Immediately make the victim drink water (two

glasses at most). Consult a physician.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][5] If eye irritation

persists, get medical advice/attention.[3] Call an

ophthalmologist.[3]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[3]

Inhalation Move the person into fresh air.[3][5]

Accidental Release Measures
Personal Precautions: Avoid contact with the substance. Do not breathe vapors or aerosols.

Ensure adequate ventilation.[3]

Environmental Precautions: Prevent the product from entering drains.[3][10]

Containment and Cleanup: Cover drains. Collect, bind, and pump off spills. Absorb with

liquid-absorbent material. Dispose of properly.[3]

Experimental Protocols
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The following are summaries of standard OECD guidelines relevant to the known hazards of 2-
Isobutyrylcyclohexanone.

7.1. OECD Guideline 405: Acute Eye Irritation/Corrosion

This test guideline describes the procedure for evaluating the potential of a substance to cause

eye irritation or corrosion.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an albino rabbit, with the other eye serving as a control.[3][7]

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.

Dose Application: 0.1 mL of a liquid or 0.1 g of a solid is instilled into the conjunctival sac.

The eyelids are held together for about one second.[11]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[3] The

observation period can be extended up to 21 days to assess the reversibility of effects.[5]

Scoring: Lesions of the cornea, iris, and conjunctiva are scored numerically.

Evaluation: The scores are evaluated in conjunction with the nature and severity of the

lesions to determine the irritation potential.[3]

7.2. OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline details the method for assessing the potential of a substance to cause skin

irritation or corrosion.

Principle: The test substance is applied to a small area of the skin of an albino rabbit.[1][12]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.
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Dose Application: 0.5 mL of a liquid or 0.5 g of a solid is applied to a shaved area of skin

(approximately 6 cm²) and covered with a gauze patch.[1]

Exposure: The exposure duration is 4 hours.[1]

Observation: The skin is examined for erythema and edema at 60 minutes, and then at 24,

48, and 72 hours after patch removal. Observations can continue for up to 14 days.[6][13]

Evaluation: The severity of skin reactions is scored. If the effects persist to the end of the 14-

day observation period, the substance is considered an irritant.[1]

Visualized Workflows
The following diagrams illustrate key safety and logical workflows for handling 2-
Isobutyrylcyclohexanone.
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Caption: Hazard Identification and Mitigation Workflow for 2-Isobutyrylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isobutyrylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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